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Compound of Interest

Compound Name: 4-Octyne

Cat. No.: B155765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity 4-
octyne, a crucial building block in organic synthesis. This document outlines key specifications

from various suppliers, details analytical methodologies for purity assessment, and offers

guidance on supplier selection for demanding research and development applications.

Commercial Availability and Specifications of High-
Purity 4-Octyne
4-Octyne (CAS No. 1942-45-6), also known as dipropylacetylene, is a symmetrical internal

alkyne. Several chemical suppliers offer high-purity grades of this compound, typically with a

purity of 99% or greater as determined by gas chromatography (GC). Below is a summary of

specifications from prominent commercial suppliers.
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Supplier
Product
Number

Purity
Specification

Physical Form Key Identifiers

Sigma-Aldrich

(MilliporeSigma)
244473 99% Liquid

CAS: 1942-45-6,

EC: 217-730-2

Thermo Scientific

Chemicals

(Fisher Scientific)

AA4315714 99% Liquid

CAS: 1942-45-6,

MDL:

MFCD00009471

GFS Chemicals 82522

99% (Assay by

GC-FID:

>=98.50%)

Liquid
CAS: 1942-45-6,

Formula: C8H14

TCI America O0127 >99.0% (GC)

Colorless to

Almost colorless

clear liquid

CAS: 1942-45-6,

PubChem CID:

16029

CymitQuimica 3B-O0127 >99.0%(GC)

Colorless to

Almost colorless

clear liquid

CAS: 1942-45-6,

Formula: C8H14

Note: This table is a summary of publicly available data and may not reflect the most current

product specifications. It is recommended to obtain the latest Certificate of Analysis from the

supplier.

Potential Impurities in 4-Octyne Synthesis
The purity of 4-octyne is critical for its application in sensitive chemical reactions.[1]

Understanding the potential impurities arising from its synthesis is essential for quality

assessment. The synthesis of symmetrical internal alkynes like 4-octyne can be achieved

through various methods, each with a characteristic impurity profile. A common route is the

alkylation of acetylene with propyl halides.[2] Another method involves the

dehydrohalogenation of a dihalo-octane.[3]

Table of Potential Impurities:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b155765?utm_src=pdf-body
https://www.benchchem.com/product/b155765?utm_src=pdf-body
https://www.mt.com/gb/en/home/applications/L1_AutoChem_Applications/L2_ReactionAnalysis/Impurity-Profiling-of-Chemical-Reactions.html
https://www.benchchem.com/product/b155765?utm_src=pdf-body
https://www.masterorganicchemistry.com/2013/06/24/alkynes-are-a-blank-canvas/
https://m.youtube.com/watch?v=ePjVjRJVYTQ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Impurity Class Specific Examples Potential Origin

Isomeric Alkynes 1-Octyne, 2-Octyne, 3-Octyne
Isomerization during synthesis

or purification.

Unreacted Starting Materials Propyl bromide, 1-Pentyne
Incomplete reaction during

alkylation of acetylides.

Solvent Residues
Tetrahydrofuran (THF), Diethyl

ether

Solvents used in the reaction

or purification steps.

Coupling Byproducts Hexane, Heptane
Side reactions during the

alkylation process.

Over-reduction Products cis/trans-4-Octene, Octane

If hydrogenation is used for

purification of a related

compound.

Experimental Protocols for Purity Assessment
Accurate determination of 4-octyne purity requires robust analytical methods. Gas

Chromatography coupled with Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic

Resonance (qNMR) spectroscopy are powerful techniques for this purpose.

This protocol provides a general method for the purity analysis of 4-octyne.

Objective: To separate, identify, and quantify 4-octyne and any volatile impurities.

Instrumentation:

Gas Chromatograph with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

Capillary Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Reagents:

High-purity Hexane (or other suitable solvent).

4-Octyne sample.
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Procedure:

Sample Preparation: Prepare a 1 mg/mL solution of 4-octyne in high-purity hexane.

GC-MS Parameters:

Injector Temperature: 250 °C

Injection Volume: 1 µL (split mode, e.g., 50:1 split ratio)

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold at 280 °C for 5 minutes.

MS Parameters (if applicable):

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Scan Range: m/z 35-400.

Data Analysis:

Identify the 4-octyne peak based on its retention time and mass spectrum.

Integrate the peak areas of all components in the chromatogram.

Calculate the purity of 4-octyne as the percentage of the area of the 4-octyne peak

relative to the total area of all peaks.

qNMR is a primary analytical method that allows for the determination of purity without the

need for a specific reference standard of the analyte.[4][5][6][7]
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Objective: To determine the absolute purity of a 4-octyne sample using an internal standard.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher).

Reagents:

Deuterated Chloroform (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS).

High-purity internal standard (e.g., maleic anhydride, dimethyl sulfone). The internal standard

should have a known purity, be stable, and have a resonance that does not overlap with the

analyte signals.

4-Octyne sample.

Procedure:

Sample Preparation:

Accurately weigh approximately 10 mg of the 4-octyne sample into a clean, dry vial.

Accurately weigh approximately 10 mg of the internal standard into the same vial.

Dissolve the mixture in a known volume (e.g., 0.75 mL) of CDCl₃.

Transfer the solution to an NMR tube.

NMR Data Acquisition:

Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay (D1) to ensure

full relaxation of all protons (typically 5 times the longest T₁ value).

Use a 90° pulse.

Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

Data Processing and Analysis:
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Process the spectrum with appropriate phasing and baseline correction.

Integrate a well-resolved signal of 4-octyne (e.g., the triplet of the methyl protons or the

multiplet of the methylene protons adjacent to the triple bond) and a signal from the

internal standard.

Calculate the purity of the 4-octyne sample using the following equation:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte /

MW_standard) * (m_standard / m_analyte) * Purity_standard

Where:

I = Integral value

N = Number of protons for the integrated signal

MW = Molecular weight

m = mass

Purity_standard = Purity of the internal standard

Workflow for Supplier Selection
The selection of a suitable supplier for high-purity 4-octyne is a critical step for ensuring the

reliability and reproducibility of research. The following flowchart illustrates a logical workflow

for this process.
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Define Purity and Quantity Requirements

Identify Potential Suppliers

Request Quotations and Certificates of Analysis (CoA)

Review CoAs for Purity and Impurity Profile

Evaluate Supplier's Quality Management System (e.g., ISO 9001)

Assess Lead Times and Availability

Consider Technical Support and Customer Service

Select Supplier and Place Order

Perform In-house Quality Control on Received Material

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for selecting a commercial supplier of high-purity 4-
octyne.

Logical Diagram for Purity Verification
Upon receipt of 4-octyne, a systematic approach to purity verification is recommended to

ensure it meets the required standards for the intended application.
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Caption: A logical workflow for the in-house purity verification of commercially supplied 4-
octyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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